Cas no 338955-09-2 (1-[(4-methoxyphenyl)methyl]-2,5,6-trimethyl-1H-1,3-benzodiazol-4-amine)

• Product Name: 1-[(4-methoxyphenyl)methyl]-2,5,6-trimethyl-1H-1,3-benzodiazol-4-amine
• CAS No: 338955-09-2
• MF: C₁₈H₂₁N₃O
• MW: 295.378844022751
• MDL: MFCD00232103
• CID: 4648019
• Update Time: 2025-08-02

1-[(4-methoxyphenyl)methyl]-2,5,6-trimethyl-1H-1,3-benzodiazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxybenzyl)-2,5,6-trimethyl-1H-benzo[d]imidazol-4-amine
• 1H-Benzimidazol-4-amine, 1-[(4-methoxyphenyl)methyl]-2,5,6-trimethyl-
• 1-[(4-methoxyphenyl)methyl]-2,5,6-trimethyl-1H-1,3-benzodiazol-4-amine

• MDL： MFCD00232103
• Inchi： 1S/C18H21N3O/c1-11-9-16-18(17(19)12(11)2)20-13(3)21(16)10-14-5-7-15(22-4)8-6-14/h5-9H,10,19H2,1-4H3
• InChI Key： XMQXMFALUHOZBS-UHFFFAOYSA-N
• SMILES： C1(C)N(CC2=CC=C(OC)C=C2)C2=CC(C)=C(C)C(N)=C2N=1

Additional information on 1-[(4-methoxyphenyl)methyl]-2,5,6-trimethyl-1H-1,3-benzodiazol-4-amine

Comprehensive Overview of 1-[(4-methoxyphenyl)methyl]-2,5,6-trimethyl-1H-1,3-benzodiazol-4-amine (CAS No. 338955-09-2)

The compound 1-[(4-methoxyphenyl)methyl]-2,5,6-trimethyl-1H-1,3-benzodiazol-4-amine, with the CAS number 338955-09-2, is a specialized benzodiazole derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique molecular structure, featuring a methoxyphenyl group and a trimethylbenzodiazole core, makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets.

In recent years, the demand for novel heterocyclic compounds like 1-[(4-methoxyphenyl)methyl]-2,5,6-trimethyl-1H-1,3-benzodiazol-4-amine has surged, driven by advancements in medicinal chemistry and drug discovery. This compound’s structural versatility allows for modifications that can enhance its pharmacokinetic properties, such as solubility and bioavailability. Scientists are exploring its potential in targeting enzyme inhibitors and receptor modulators, which are critical in treating diseases like cancer and neurodegenerative disorders.

The synthesis of CAS 338955-09-2 involves multi-step organic reactions, including alkylation and cyclization processes, to achieve the desired benzodiazole framework. Its methoxy and amine functional groups contribute to its reactivity, enabling further derivatization for tailored applications. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize its purity and structural integrity.

From an industrial perspective, 1-[(4-methoxyphenyl)methyl]-2,5,6-trimethyl-1H-1,3-benzodiazol-4-amine is valued for its potential in high-performance materials. Its aromatic system and electron-rich moieties make it suitable for use in organic electronics and photovoltaic devices. Additionally, its stability under various conditions positions it as a viable component in advanced coatings and catalysts.

Environmental and safety considerations are paramount when handling CAS 338955-09-2. While it is not classified as a hazardous substance, proper laboratory protocols, including the use of personal protective equipment (PPE), are recommended. Regulatory compliance with REACH and FDA guidelines ensures its safe use in research and industrial settings.

The growing interest in sustainable chemistry has also influenced the study of this compound. Researchers are investigating green synthesis methods to reduce waste and energy consumption during its production. This aligns with global trends toward eco-friendly manufacturing and circular economy principles.

In summary, 1-[(4-methoxyphenyl)methyl]-2,5,6-trimethyl-1H-1,3-benzodiazol-4-amine (CAS 338955-09-2) represents a multifaceted compound with broad applications in pharmaceuticals, materials science, and green chemistry. Its continued exploration underscores its importance in modern scientific innovation.